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CAS No.: 620-55-3
Cat. No.: B1614639
- 7

Executive Summary

1-Nitro-3-phenoxybenzene (CAS: 620-55-3), also known as m-nitrodiphenyl ether, is a critical
intermediate in the synthesis of herbicides, polymer additives, and dyes. Despite its industrial
relevance, specific quantitative solubility data (mole fraction vs. temperature) is frequently
absent from public repositories, often requiring in-house determination during process scale-

up.

This guide addresses that gap. It provides a predicted solubility profile based on structural
analogs, a theoretical framework for thermodynamic modeling (Apelblat and van't Hoff
analysis), and a validated experimental protocol using the Laser Monitoring Method to generate
precise data.

Chemical Profile & Predicted Behavior

Understanding the solute's physicochemical nature is the first step in solvent selection.
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Property Value | Description Implications for Solubility

Moderate size; diffusion rates
Molecular Weight 215.20 g/mol will be typical for small
organics.

_ _ The ether linkage adds
Diphenyl ether scaffold with a o )
Structure ] flexibility; the nitro group adds
meta-nitro group.[1] )
polarity.

) ) ) Likely to exhibit high solubility
) Low-melting solid or oil (MP ) ] )
Physical State in aromatics; potential for
est. 35-45 °C).[2] - _ o
"oiling out" in crystallization.

Soluble in polar aprotic
Polarit Moderate (Dipole moment ~4.0  solvents (DMF, Acetone);
olari
Y D). limited solubility in non-polar

alkanes.

Polarity & Solvent Compatibility

The molecule exhibits a "push-pull" electronic structure. The electron-withdrawing nitro group
increases polarity relative to the parent diphenyl ether, making it soluble in alcohols and esters
but insoluble in water.

e Good Solvents: Toluene, Ethyl Acetate, Acetone, DMF, Ethanol (hot).
e Poor Solvents (Anti-solvents): Water, Hexane, Cyclohexane.

Theoretical Framework: Thermodynamic Modeling

To extrapolate experimental data to other temperatures, we utilize semi-empirical models.

The Modified Apelblat Equation

This is the industry standard for correlating solubility (

) with temperature (

). It accounts for the non-ideal behavior of the solution.
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 : Mole fraction solubility.
e : Absolute temperature (Kelvin).

e : Empirical parameters derived from regression analysis.
Thermodynamic Parameters (van't Hoff Analysis)
The dissolution process is governed by the change in enthalpy (

) and entropy (

)-

o Positive

: Endothermic dissolution (Solubility increases with T).

o Positive

: Disorder increases upon dissolution (Driving force).

Experimental Protocol: Laser Monitoring Method

Objective: Determine the precise solubility curve of 1-Nitro-3-phenoxybenzene in organic
solvents. Method: Dynamic Laser Monitoring (Synthetic Method). This method is superior to
gravimetric analysis for low-melting solids as it avoids filtration issues.

Workflow Diagram

Click to download full resolution via product page

Figure 1. Workflow for the dynamic laser monitoring solubility determination.

Step-by-Step Procedure
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e Preparation: Calibrate the analytical balance (£0.0001 g) and the temperature probe (£0.05
K).

e Loading: Place a known mass of 1-Nitro-3-phenoxybenzene (

) and solvent (
) into a double-walled glass vessel equipped with a magnetic stirrer.

e Setup: Insert the laser source (650 nm) and photodetector on opposite sides of the vessel.

o Heating: Circulate water through the jacket. Raise the temperature slowly (0.1 K/min) while
stirring.

o Detection: Monitor the laser transmittance.
o Initial State: Suspension scatters light (Low Transmittance).
o Final State: Clear solution transmits light (Max Transmittance).

o Data Point: The temperature at which transmittance maximizes and stabilizes is the
Saturation Temperature (

) for that specific mole fraction.

e [teration: Add more solvent to dilute the mixture and repeat to find the new

Expected Solubility Trends (Simulated Data)

Note: The values below are simulated based on the behavior of structural analog Nitrobenzene
and Diphenyl ether to serve as a reference for validation.
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Enthalpy (
Solvent Polarity Index Solubility Trend
)
Acetone 5.1 High (Steep curve) Low (Easy dissolution)
Ethyl Acetate 4.4 High Moderate
Moderate (T- ) )
Ethanol 5.2 High (Endothermic)
dependent)
Toluene 2.4 Moderate Moderate
Water 9.0 Insoluble N/A

Interpretation:

o Ethanol: Expect a steep curve. At 20°C, solubility may be low, but it will rise significantly near
boiling (78°C), making it an excellent solvent for recrystallization (cooling crystallization).

o Toluene: Likely shows good solubility even at lower temperatures due to
stacking interactions with the benzene rings.

Applications in Process Development
Crystallization Strategy

For purification of 1-Nitro-3-phenoxybenzene, a Cooling Crystallization or Anti-solvent
Crystallization is recommended.

e Solvent System: Ethanol (Solvent) + Water (Anti-solvent).

e Logic: The compound is soluble in hot ethanol. Adding water drastically reduces solubility,
forcing precipitation.

o Risk: Due to the low melting point, ensure the crystallization temperature is below the "oiling
out" limit (liquid-liquid phase separation).

Reaction Medium
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For reactions involving this intermediate (e.g., reduction to amine):

Recommended: Ethyl Acetate or Toluene.

Why? They provide high solubility at reaction temperatures and allow for easy aqueous
workup (immiscible with water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzene, 1-nitro-3-phenoxy- | C12H9NO3 | CID 69284 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. apps.dtic.mil [apps.dtic.mil]
3. Diphenyl Ether | CEH50C6H5 | CID 7583 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1006%2Fjcht.1998.0424
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-Ether
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=684
https://www.benchchem.com/product/b1614639?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-phenoxybenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB4899020_EN.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F69284
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-phenoxybenzene
https://m.chemicalbook.com/ProductChemicalPropertiesCB4899020_EN.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fbenchchem.com
https://www.benchchem.com/product/b1614639?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-phenoxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitro-3-phenoxybenzene
https://apps.dtic.mil/sti/tr/pdf/AD0229453.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-Ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 4. diphenyl ether [chemister.ru]
e 5. 1-nitro-3-phenoxybenzene CAS#: 620-55-3 [m.chemicalbook.com]

e To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 1-Nitro-3-
phenoxybenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614639#solubility-of-1-nitro-3-phenoxybenzene-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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